Cas no 2172487-97-5 (methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate)

Methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a substituted phenyl ring with a pyrrolidine-3-carboxylate ester, offering versatility as a synthetic intermediate. The fluorine substituent enhances metabolic stability and binding affinity in bioactive molecules, while the methyl group provides steric and electronic modulation. The ester functionality allows for further derivatization, making it useful in medicinal chemistry for scaffold diversification. This compound is particularly valuable in the development of CNS-targeting agents, enzyme inhibitors, and receptor modulators due to its balanced lipophilicity and conformational flexibility. High-purity grades ensure reliable performance in synthetic workflows.
methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate structure
2172487-97-5 structure
Product Name:methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate
CAS No:2172487-97-5
MF:C13H16FNO2
MW:237.270047187805
CID:6470536
PubChem ID:165606853
Update Time:2025-06-08

methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate
    • 2172487-97-5
    • EN300-1454100
    • Inchi: 1S/C13H16FNO2/c1-8-3-9(5-10(14)4-8)11-6-15-7-12(11)13(16)17-2/h3-5,11-12,15H,6-7H2,1-2H3
    • InChI Key: LFJLFWOLLZJKGM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=C(C=1)C1CNCC1C(=O)OC

Computed Properties

  • Exact Mass: 237.11650692g/mol
  • Monoisotopic Mass: 237.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

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Additional information on methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2172487-97-5)

Methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2172487-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrolidine backbone and fluorinated aromatic moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the 3-fluoro-5-methylphenyl group and ester functionality, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's CAS No. 2172487-97-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate lies in its synthetic flexibility. The presence of both a fluorine atom and a methyl ester group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design (FBDD) and high-throughput screening (HTS), where modular compounds are highly prized.

From an industrial perspective, the scalability of methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate synthesis is a critical factor. Modern green chemistry approaches, such as catalytic fluorination and solvent-free reactions, are being explored to optimize its production. These methods not only improve yield but also address environmental concerns, a topic increasingly important to both manufacturers and end-users.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are frequently analyzed in QSAR (Quantitative Structure-Activity Relationship) studies. Such analyses help predict its behavior in biological systems, making it a subject of interest in computational chemistry and molecular modeling circles.

In the context of intellectual property, CAS No. 2172487-97-5 has appeared in several patent applications related to kinase inhibitors and GPCR modulators. This legal landscape underscores the compound's commercial potential and the competitive nature of pharmaceutical innovation. Researchers often investigate its structure-activity relationships (SAR) to identify novel therapeutic applications.

Analytical characterization of methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a crucial requirement for regulatory compliance in drug development pipelines.

Looking ahead, the compound's role in precision medicine and targeted therapy development is particularly promising. Its structural motifs are being investigated for compatibility with proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Such applications position CAS No. 2172487-97-5 at the forefront of contemporary drug discovery efforts.

For researchers sourcing this material, understanding its storage conditions and handling protocols is essential. While not classified as hazardous, proper management ensures stability and extends shelf life—factors that directly impact experimental reproducibility and cost-efficiency in laboratory settings.

The scientific literature surrounding methyl 4-(3-fluoro-5-methylphenyl)pyrrolidine-3-carboxylate continues to expand, with new publications regularly exploring its synthetic pathways and biological interactions. This growing body of knowledge makes it an exciting area of study for chemists and pharmacologists alike, particularly those focused on structure-based drug design and small molecule optimization.

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